Cas no 53904-41-9 (4-(4-Methylphenyl)-1-oxo-1H-isochromene-3-carboxylic acid)

• Product Name: 4-(4-Methylphenyl)-1-oxo-1H-isochromene-3-carboxylic acid
• CAS No: 53904-41-9
• MF: C₁₇H₁₂O₄
• MW: 280.274785041809
• CID: 1070905
• PubChem ID: 5124142
• Update Time: 2025-04-20

4-(4-Methylphenyl)-1-oxo-1H-isochromene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methylphenyl)-1-oxo-1H-isochromene-3-carboxylic acid
• < 3-Phenyl-2.3-dihydro-thiazolin> -2-azino-4-< 1-oxo-1.4-dihydro-naphthoesaeure-(2)-anilid
• 0073373
• 1-oxo-4-p-tolyl-1H-isochromene-3-carboxylic acid
• 2-(4-hydroxy-3-phenylcarbamoyl-naphthalen-1-ylazo)-3-phenyl-thiazolium betaine
• A1722
• AC1MENBK
• ChemDiv1_011323
• HMS619C15
• ST020912
• STK757472
• 4-(4-methylphenyl)-1-oxoisochromene-3-carboxylic acid
• CCG-202903
• 53904-41-9
• AKOS000266373
• STK504050
• SR-01000597150
• 1-Oxo-4-(p-tolyl)-1H-isochromene-3-carboxylic acid
• MLS004820303
• 1-Oxo-4-(p-tolyl)-1H-isochromene-3-carboxylicacid
• CS-0363937
• SR-01000597150-1
• ALBB-006654
• SMR002338500
• IDI1_029900
• HMS1513A22
• ChemDiv3_014102

• MDL： MFCD02853678
• Inchi： 1S/C17H12O4/c1-10-6-8-11(9-7-10)14-12-4-2-3-5-13(12)17(20)21-15(14)16(18)19/h2-9H,1H3,(H,18,19)
• InChI Key： JCLJXTFQIGXMRB-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C(=C1C(=O)O)C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 280.07355886g/mol
• Monoisotopic Mass: 280.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives Isocoumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives